![molecular formula C19H20Cl2FN3O2 B4840687 N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide](/img/structure/B4840687.png)
N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide
Overview
Description
N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide, also known as CFM-2, is a chemical compound that has been studied extensively for its potential therapeutic applications. CFM-2 belongs to the class of piperazinecarboxamide compounds and has been found to have a range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide is not fully understood. However, it has been found to act on multiple targets in the body, including serotonin receptors, dopamine receptors, and adenosine receptors. N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide has also been found to modulate the activity of various ion channels, including calcium channels and potassium channels.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide has a range of biochemical and physiological effects. It has been found to increase the release of neurotransmitters such as serotonin and dopamine, which are involved in mood regulation. N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide has also been found to have anti-inflammatory effects and to inhibit the activity of enzymes involved in the production of reactive oxygen species.
Advantages and Limitations for Lab Experiments
N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide has several advantages for use in lab experiments. It has been found to have a high degree of selectivity for its targets and has a relatively low toxicity. However, N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide has some limitations, including its low solubility in water and its tendency to form aggregates in solution.
Future Directions
There are several future directions for research on N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide. One potential area of research is the development of more effective synthesis methods for N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide and related compounds. Another area of research is the identification of new targets for N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide and the development of more selective compounds. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide and its potential applications in various fields of medicine.
Scientific Research Applications
N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide has been studied for its potential therapeutic applications in various fields of medicine, including neurology, oncology, and psychiatry. In neurology, N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide has been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. In oncology, N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide has been shown to inhibit the growth of cancer cells and has been studied for its potential use in cancer therapy. In psychiatry, N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide has been found to have anxiolytic and antidepressant effects and has been studied for its potential use in the treatment of anxiety and depression.
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-4-[(5-chloro-2-methoxyphenyl)methyl]piperazine-1-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20Cl2FN3O2/c1-27-18-5-2-14(20)10-13(18)12-24-6-8-25(9-7-24)19(26)23-15-3-4-17(22)16(21)11-15/h2-5,10-11H,6-9,12H2,1H3,(H,23,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLPCWRZQZSBMBW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)CN2CCN(CC2)C(=O)NC3=CC(=C(C=C3)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20Cl2FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-4-fluorophenyl)-4-(5-chloro-2-methoxybenzyl)piperazine-1-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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